5-(2-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• IUPAC Name: (5Z)-5-[(2-fluorophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C11H6FN3OS/c12-8-4-2-1-3-7(8)5-9-10(16)15-11(17-9)13-6-14-15/h1-6H/b9-5-
• InChI Key: WHHSWPSNXBKWPZ-UITAMQMPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)N3C(=NC=N3)S2)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)N3C(=NC=N3)S2)F
• Molecular Formula: C11H6FN3OS
• Molecular Weight: 247.25 g/mol

Description

The compound “5-(2-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one” is a complex organic molecule that contains several heterocyclic rings, including a thiazole and a triazole ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The exact molecular structure of this compound would need to be confirmed by techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it is used. Thiazolo[3,2-b][1,2,4]triazoles can participate in a variety of reactions due to the presence of multiple reactive sites.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target it interacts with. Many thiazole and triazole derivatives exhibit biological activity, but the exact mechanism would need to be determined experimentally.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential biological activities. It could also involve modifying its structure to enhance its properties or biological activity.